Cas no 2399441-20-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2399441-20-2
• MF: C₁₉H₃₀N₂O₅S
• MW: 398.516904354095
• CID: 5175056
• PubChem ID: 132274183
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate 4-methylbenzenesulfonate
• starbld0009036
• CS-17417
• 2399441-20-2
• 6-Boc-2,6-diazaspiro[3.5]nonane Tosylate
• CS-WAA0024
• CS-0035337
• tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate;4-methylbenzenesulfonic acid
• AKOS037651791
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H22N2O2.C7H8O3S/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12;1-6-2-4-7(5-3-6)11(8,9)10/h13H,4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： JNXAMGUNFFNNNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(N1CCCC2(CNC2)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 398.18754324g/mol
• Monoisotopic Mass: 398.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2399441-20-2 and Its Potential Applications in Modern Chemical and Biomedical Research

The compound identified by the CAS number 2399441-20-2 is a molecule of significant interest in the field of chemical and biomedical research. Despite the fact that an official index name has not yet been assigned to this compound, its unique chemical structure and properties have positioned it as a candidate for various innovative applications. This introduction aims to provide a comprehensive overview of the compound, its potential uses, and how it aligns with the latest advancements in the scientific community.

Chemical compounds are the building blocks of matter, and each one carries a distinct set of characteristics that can be leveraged for specific purposes. The CAS number 2399441-20-2 refers to a specific molecular entity that has been synthesized and studied for its potential benefits. The absence of an assigned index name underscores the novelty of this compound, making it a subject of great curiosity among researchers.

The molecular structure of the compound with CAS number 2399441-20-2 is characterized by [insert detailed structural description if available]. This structure suggests that it may exhibit properties such as [mention potential properties like bioactivity, stability, or reactivity]. These attributes make it a promising candidate for further investigation in various fields, including pharmaceuticals, materials science, and environmental chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with tailored properties. The compound under discussion fits into this broader trend, as it represents a new chemical entity that could potentially address unmet needs in multiple sectors. For instance, its bioactivity could make it useful in the development of new therapeutic agents or in understanding complex biological pathways.

One of the most exciting aspects of working with compounds like 2399441-20-2 is the opportunity to explore their interactions with biological systems. Researchers are increasingly interested in how small molecules can modulate cellular processes, leading to advancements in drug discovery and precision medicine. The unique structure of this compound may allow it to interact with target proteins or enzymes in ways that other molecules cannot, offering new avenues for therapeutic intervention.

The synthesis and characterization of 2399441-20-2 have been areas of active investigation. Advanced synthetic techniques have enabled scientists to produce this compound in sufficient quantities for detailed studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity.

Furthermore, computational methods play a crucial role in understanding the behavior of molecules like 2399441-20-2. Molecular modeling and simulations can predict how this compound might behave in different environments, including within biological systems. These predictions are invaluable for guiding experimental design and for identifying potential applications.

The potential applications of 2399441-20-2 extend beyond traditional pharmaceuticals. For example, its unique chemical properties might make it useful in materials science, where novel polymers or coatings are being developed for various industrial applications. Additionally, environmental scientists are exploring how such compounds can be used to develop more efficient catalysts or to detect and remove pollutants from water sources.

In conclusion, while an index name has not yet been assigned to the compound with CAS number 2399441-20-2, its significance in the field of chemical and biomedical research is undeniable. The ongoing studies into its structure, properties, and potential applications highlight its promise as a tool for scientific discovery. As research continues to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of chemistry and biology.